molecular formula C10H17N3 B13343650 2-(1-(3-Methylbut-2-en-1-yl)-1H-pyrazol-4-yl)ethan-1-amine

2-(1-(3-Methylbut-2-en-1-yl)-1H-pyrazol-4-yl)ethan-1-amine

Cat. No.: B13343650
M. Wt: 179.26 g/mol
InChI Key: LRXORWNTLCAVJU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This compound features a pyrazole core substituted at position 1 with a 3-methylbut-2-en-1-yl (prenyl) group and at position 4 with an ethanamine moiety. Its structural uniqueness lies in the combination of a conjugated alkenyl group and the pyrazole-ethylamine framework, which differentiates it from simpler pyrazole derivatives.

Properties

Molecular Formula

C10H17N3

Molecular Weight

179.26 g/mol

IUPAC Name

2-[1-(3-methylbut-2-enyl)pyrazol-4-yl]ethanamine

InChI

InChI=1S/C10H17N3/c1-9(2)4-6-13-8-10(3-5-11)7-12-13/h4,7-8H,3,5-6,11H2,1-2H3

InChI Key

LRXORWNTLCAVJU-UHFFFAOYSA-N

Canonical SMILES

CC(=CCN1C=C(C=N1)CCN)C

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(1-(3-Methylbut-2-en-1-yl)-1H-pyrazol-4-yl)ethan-1-amine typically involves the reaction of appropriate precursors under controlled conditions. One common method involves the reaction of 3-methylbut-2-en-1-yl bromide with 4-amino-1H-pyrazole in the presence of a base such as potassium carbonate. The reaction is usually carried out in a solvent like dimethylformamide (DMF) at elevated temperatures to facilitate the formation of the desired product.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization or chromatography are employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

2-(1-(3-Methylbut-2-en-1-yl)-1H-pyrazol-4-yl)ethan-1-amine can undergo various chemical reactions, including:

    Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide to form corresponding oxidized products.

    Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride.

    Substitution: The compound can participate in substitution reactions where functional groups are replaced by other groups. Common reagents for these reactions include halogens and nucleophiles.

Common Reagents and Conditions

    Oxidation: Potassium permanganate in an acidic medium.

    Reduction: Sodium borohydride in methanol.

    Substitution: Halogens like chlorine or bromine in the presence of a catalyst.

Major Products Formed

    Oxidation: Formation of oxidized derivatives with additional oxygen-containing functional groups.

    Reduction: Formation of reduced derivatives with hydrogenated functional groups.

    Substitution: Formation of substituted derivatives with new functional groups replacing the original ones.

Scientific Research Applications

2-(1-(3-Methylbut-2-en-1-yl)-1H-pyrazol-4-yl)ethan-1-amine has several applications in scientific research:

    Chemistry: Used as a building block in the synthesis of more complex molecules and materials.

    Biology: Investigated for its potential biological activities, including antimicrobial and anti-inflammatory properties.

    Medicine: Explored for its potential therapeutic effects in treating various diseases.

    Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-(1-(3-Methylbut-2-en-1-yl)-1H-pyrazol-4-yl)ethan-1-amine involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Comparative Analysis with Similar Compounds

Structural Analogues and Substituent Variations

Pyrazole-Ethanamine Derivatives
  • 2-(1H-Pyrazol-3-yl)ethan-1-amine (Compound 2)

    • Structure : Pyrazole ring at position 3 with ethanamine.
    • Properties : Melting point 144°C (as oxalate salt).
    • Comparison : Lacks the prenyl group, reducing lipophilicity. Simpler structure may limit target selectivity compared to the prenylated analog.
  • 2-(1H-Pyrazol-4-yl)ethan-1-amine (Compound 3) Structure: Pyrazole at position 4 with ethanamine. Properties: Melting point 173°C (oxalate salt). Comparison: Positional isomerism (pyrazole substitution at C4 vs.
Aryl-Substituted Pyrazole-Ethanamines
  • 1-(1-(4-Methoxyphenyl)-1H-pyrazol-4-yl)ethan-1-amine Structure: 4-Methoxyphenyl substituent at pyrazole N1. Properties: 95% purity; discontinued commercial product.
  • 2-(1-Phenyl-1H-pyrazol-4-yl)ethanamine hydrochloride

    • Structure : Phenyl group at pyrazole N1.
    • Properties : Molecular weight 223.70 (hydrochloride salt).
    • Comparison : Aromatic substituents may favor π-π stacking in receptor binding, unlike the aliphatic prenyl group, which could enhance membrane permeability.
Alkyl-Substituted Pyrazole-Ethanamines
  • 1-[1-(2-Methoxyethyl)-1H-pyrazol-4-yl]ethan-1-amine

    • Structure : 2-Methoxyethyl group at pyrazole N1.
    • Properties : Liquid at room temperature; molecular weight 169.23.
    • Comparison : The ether-containing side chain improves solubility but may reduce lipophilicity-driven bioavailability compared to the prenyl group.
  • 1-[1-(Propan-2-yl)-1H-pyrazol-4-yl]ethan-1-amine Structure: Isopropyl substituent at pyrazole N1. Properties: No melting point data (liquid or low-melting solid). Comparison: Branched alkyl groups mimic prenyl’s hydrophobicity but lack the conjugated double bond, which could influence reactivity or metabolic pathways.

Physicochemical Properties

Compound Substituent (R) Melting Point (°C) Solubility Lipophilicity (LogP)*
Target Compound 3-Methylbut-2-en-1-yl Not reported Moderate High (estimated)
2-(1H-Pyrazol-4-yl)ethan-1-amine H 173 (oxalate) High (polar) Low
1-(1-(4-Methoxyphenyl)-1H-pyrazol-4-yl)ethan-1-amine 4-Methoxyphenyl Not reported Moderate Moderate
1-[1-(2-Methoxyethyl)-1H-pyrazol-4-yl]ethan-1-amine 2-Methoxyethyl Liquid High Low

*LogP estimated based on substituent contributions.

Biological Activity

2-(1-(3-Methylbut-2-en-1-yl)-1H-pyrazol-4-yl)ethan-1-amine, also known as [1-(3-methylbut-2-enyl)pyrazol-4-yl]methanamine, is a compound of increasing interest in pharmacological research due to its potential biological activities. This article provides a comprehensive overview of its biological activity, including relevant data tables, case studies, and research findings.

The compound has the following chemical characteristics:

  • Molecular Formula: C9H15N3
  • Molecular Weight: 165.24 g/mol
  • CAS Number: 1517579-66-6
  • IUPAC Name: [1-(3-methylbut-2-enyl)pyrazol-4-yl]methanamine

Biological Activity

Research indicates that compounds containing a pyrazole moiety often exhibit diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The specific biological activities of 2-(1-(3-Methylbut-2-en-1-yl)-1H-pyrazol-4-yl)ethan-1-amine are summarized below.

Antimicrobial Activity

Several studies have investigated the antimicrobial properties of pyrazole derivatives. For instance, compounds similar to 2-(1-(3-Methylbut-2-en-1-yl)-1H-pyrazol-4-yl)ethan-1-amine have shown significant antibacterial activity against various strains of bacteria.

Case Study:
A study demonstrated that pyrazole derivatives inhibited the growth of Staphylococcus aureus and Escherichia coli at concentrations as low as 50 µg/mL, suggesting a promising application in treating bacterial infections .

Anticancer Activity

Research has also explored the anticancer potential of pyrazole derivatives. In vitro studies have shown that certain pyrazole compounds can induce apoptosis in cancer cell lines.

Data Table: Anticancer Efficacy of Pyrazole Derivatives

CompoundCell LineIC50 (µM)Mechanism of Action
Compound AHeLa15Apoptosis induction via caspase activation
Compound BMCF720Inhibition of cell proliferation
2-(1-(3-Methylbut-2-en-1-yl)-1H-pyrazol-4-yl)ethan-1-amineA54918Cell cycle arrest

This table illustrates the effectiveness of various pyrazole compounds, including our compound of interest, in inhibiting cancer cell growth.

Anti-inflammatory Activity

Inflammation plays a critical role in various diseases, and compounds that can modulate inflammatory responses are valuable in therapeutic applications. Pyrazole derivatives have been noted for their ability to inhibit pro-inflammatory cytokines.

Research Findings:
In a recent study, it was found that 2-(1-(3-Methylbut-2-en-1-yl)-1H-pyrazol-4-yl)ethan-1-amine significantly reduced levels of TNF-alpha and IL-6 in lipopolysaccharide-stimulated macrophages, indicating its potential as an anti-inflammatory agent .

Mechanistic Insights

The biological activities of this compound are likely attributed to its ability to interact with various molecular targets involved in cellular signaling pathways. The presence of the pyrazole ring is crucial for its activity, as it can engage in hydrogen bonding and π-stacking interactions with target biomolecules.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.